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FR295389 is a novel dihydroimidazopyrazolium cephalosporin that has demonstrated a unique
and promising antibacterial profile.[1][2][3] Notably, it exhibits moderate activity against
challenging Gram-negative pathogens, specifically those producing IMP-type metallo-[3-
lactamases (MBLS), a feat not previously seen with other cephalosporins.[1][2][3] This technical
guide provides an in-depth look at the antibacterial spectrum of FR295389, the experimental
protocols used to define its activity, and its mechanism of action.

In Vitro Antibacterial Activity

The antibacterial efficacy of FR295389 has been quantified using Minimum Inhibitory
Concentration (MIC) values, which represent the lowest concentration of an antimicrobial drug
that will inhibit the visible growth of a microorganism after overnight incubation.

Quantitative Summary of MIC Data

The following table summarizes the in vitro activity of FR295389 against various IMP-type
MBL-producing bacteria.
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Bacterial Number of MIC Range MICso MICo0

) Reference
Species Isolates (ng/mL) (ng/mL) (ng/mL)
Pseudomona o N

) 21 (clinical) Not Specified 8.0 32 [1]

s aeruginosa
Klebsiella N N N

) Not Specified 4 - 32 Not Specified  Not Specified  [4][5]
pneumoniae
Acinetobacter

. Not Specified 4 -32 Not Specified  Not Specified  [4][5]
baumannii
Pseudomona . .. .

] Not Specified 4 -32 Not Specified  Not Specified  [4][5]

s putida

Mechanism of Action: Interaction with Metallo-f3-
Lactamases

Standard 3-lactam antibiotics are often rendered ineffective by [3-lactamase enzymes, which
hydrolyze the B-lactam ring. Metallo-f-lactamases, such as the IMP-type, are particularly
challenging as they belong to Class B (-lactamases and utilize zinc ions for their catalytic
activity.

FR295389's efficacy against IMP-type MBL-producers stems from its characteristic as a poor
substrate for these enzymes.[1] A kinetic study of the IMP-1 MBL revealed that the Michaelis
constant (Km) for FR295389 was over 20-fold higher, and the catalytic rate constant (kcat) was
12-fold lower than those for ceftazidime, a conventional cephalosporin.[1] This indicates a
lower affinity of the enzyme for FR295389 and a much slower rate of hydrolysis, allowing the
antibiotic to exert its antibacterial effect.
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Caption: Mechanism of FR295389's activity against IMP-type MBLSs.

Experimental Protocols

The determination of the in vitro antibacterial activity of FR295389 was conducted through
standardized microbial sensitivity tests.[1] While the specific, detailed protocols from the
original studies are not fully available, the methodology would follow established clinical
laboratory standards for determining Minimum Inhibitory Concentrations (MICs). The most
common methods are broth microdilution or agar dilution.
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Generalized MIC Determination Workflow (Broth
Microdilution)

e Preparation of Bacterial Inoculum:
o Isolate colonies of the test bacterium are selected from a fresh agar plate.

o The colonies are suspended in a sterile broth medium to a density equivalent to a 0.5
McFarland turbidity standard.

o This suspension is then further diluted to achieve a final standardized concentration of
bacteria in the test wells.

» Preparation of Antibiotic Dilutions:

o A serial two-fold dilution of FR295389 is prepared in a multi-well microtiter plate using a
suitable broth medium (e.g., Mueller-Hinton broth).

o The concentration range is selected to encompass the expected MIC values.
o Positive (no antibiotic) and negative (no bacteria) control wells are included.
« Inoculation and Incubation:

o The standardized bacterial inoculum is added to each well of the microtiter plate
containing the antibiotic dilutions.

o The plate is incubated under appropriate atmospheric and temperature conditions (e.g.,
35-37°C for 18-24 hours).

e Determination of MIC:
o Following incubation, the plate is visually inspected for bacterial growth (turbidity).

o The MIC is recorded as the lowest concentration of FR295389 that completely inhibits
visible growth.
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Caption: Generalized workflow for Minimum Inhibitory Concentration (MIC) testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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